2-{(3Z)-3-[3-(2-chlorobenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-2-oxo-2,3-dihydro-1H-indol-1-yl}-N-(2,5-dimethylphenyl)acetamide

• Molecular Formula: C28H22ClN3O3S2
• Molecular Weight: 548.1 g/mol
• IUPAC Name: 2-[(3Z)-3-[3-[(2-chlorophenyl)methyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-2-oxoindol-1-yl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C28H22ClN3O3S2/c1-16-11-12-17(2)21(13-16)30-23(33)15-31-22-10-6-4-8-19(22)24(26(31)34)25-27(35)32(28(36)37-25)14-18-7-3-5-9-20(18)29/h3-13H,14-15H2,1-2H3,(H,30,33)/b25-24-
• InChI Key: HYUMGFFIZZVYGP-IZHYLOQSSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C3=CC=CC=C3/C(=C/4\C(=O)N(C(=S)S4)CC5=CC=CC=C5Cl)/C2=O
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C3=CC=CC=C3C(=C4C(=O)N(C(=S)S4)CC5=CC=CC=C5Cl)C2=O

Description

The compound 2-{(3Z)-3-[3-(2-chlorobenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-2-oxo-2,3-dihydro-1H-indol-1-yl}-N-(2,5-dimethylphenyl)acetamide is a structurally complex molecule featuring a thiazolidinone-indole hybrid scaffold. Key structural elements include:

• Thiazolidinone core: A five-membered ring with a sulfur atom, keto group (C=O), and thione (C=S) moiety.
• 2-Chlorobenzyl substituent: Attached to the thiazolidinone nitrogen, introducing steric bulk and electron-withdrawing effects.
• Indole fragment: A bicyclic system with a keto group at position 2, conjugated to the thiazolidinone via a Z-configuration double bond.
• Acetamide linker: Connects the indole to a 2,5-dimethylphenyl group, contributing hydrophobic and steric properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from Literature

Three closely related compounds are compared below:

Compound Name & ID	Thiazolidinone Substituent	Acetamide Substituent	Key Structural Differences
Target Compound	2-Chlorobenzyl	2,5-Dimethylphenyl	Reference structure for comparison
N-(2-Chlorophenyl)-2-{(3Z)-3-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide	4-Methylbenzyl	2-Chlorophenyl	Methyl vs. chloro on benzyl; chloro vs. methyl on acetamide
N-(3-Chlorophenyl)-2-{(3Z)-3-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-2-oxo-2,3-dihydro-1H-indol-1-yl}acetamide	4-Methylbenzyl	3-Chlorophenyl	Meta-chloro on acetamide vs. para-methyl
(2Z)-N-(2-Chlorobenzyl)-2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)hydrazinecarbothioamide	None (hydrazine backbone)	2-Chlorobenzyl	Simpler hydrazine-thiosemicarbazide scaffold

Thiazolidinone Modifications

• 2-Chlorobenzyl (Target) vs. 4-Methylbenzyl (Analogs): The 2-chloro group introduces ortho-substitution effects, increasing steric hindrance and altering π-π stacking compared to the 4-methyl substituent .

Acetamide Substituents

• 2,5-Dimethylphenyl (Target) vs. Chlorophenyl (Analogs) :
  • The dimethyl groups increase hydrophobicity and may enhance membrane permeability.
  • Chlorophenyl analogs (2- or 3-chloro) could exhibit stronger hydrogen bonding via the Cl atom, but meta-substitution (3-chloro) may reduce steric clashes compared to ortho .

Scaffold Variations

• The hydrazinecarbothioamide analog lacks the thiazolidinone ring, simplifying the structure but reducing conformational rigidity, which could diminish target selectivity.

Computational and Experimental Findings

• Similarity Metrics : Using Tanimoto coefficients or graph-based methods, the target compound shares >70% structural similarity with analogs , primarily differing in substituent positioning .
• Crystallographic Data : Analog forms hydrogen bonds (N–H⋯S and C=O⋯H–N) that stabilize its crystal lattice, suggesting the target compound’s thioxo group may similarly participate in intermolecular interactions .
• Synthetic Accessibility: The 4-methylbenzyl analogs are synthesized via Knoevenagel condensation, while the target compound likely requires optimized conditions for introducing the 2-chlorobenzyl group without side reactions .